N-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(2-methyl-4-pyrrolidin-1-ylphenyl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C14H17N5/c1-12-8-14(18-6-2-3-7-18)5-4-13(12)9-17-19-10-15-16-11-19/h4-5,8-11H,2-3,6-7H2,1H3/b17-9+
• InChI Key: FUUWDMXWVSAURT-RQZCQDPDSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CCCC2)C=NN3C=NN=C3
• Isomeric SMILES: CC1=C(C=CC(=C1)N2CCCC2)/C=N/N3C=NN=C3
• Molecular Formula: C14H17N5
• Molecular Weight: 255.32 g/mol

Description

N-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-4H-1,2,4-triazol-4-amine, commonly known as MPTP, is a synthetic compound that is widely used in scientific research. MPTP is a potent inhibitor of mitochondrial complex I and is commonly used to induce Parkinson's disease-like symptoms in animal models.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and properties. Compounds containing pyrrolidine and 1,2,4-triazole rings have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Given the interesting structure of this compound, it could be a valuable target for future research. Studies could be conducted to explore its synthesis, properties, and potential applications in various fields.